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Compound of Interest

Compound Name: 1-Tetradecyne

Cat. No.: B1345464 Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals handling 1-Tetradecyne must

adhere to strict disposal procedures to ensure laboratory safety and environmental compliance.

This guide provides essential, step-by-step instructions for the proper management of 1-
Tetradecyne waste streams, addressing its unique chemical properties and associated

hazards.

Core Safety Precautions and Hazard Identification
1-Tetradecyne is a terminal alkyne, a class of compounds that presents specific handling

challenges. The primary hazard associated with terminal alkynes is their ability to form

explosive heavy metal acetylides. Therefore, it is crucial to avoid contact with heavy metal

salts. Additionally, 1-Tetradecyne is classified as an aspiration hazard, meaning it can be fatal

if swallowed and enters the airways.

Personal Protective Equipment (PPE) is mandatory when handling 1-Tetradecyne in any form.

At a minimum, this includes:

A flame-resistant laboratory coat.

Safety glasses with side shields or chemical splash goggles.

Chemical-resistant gloves (e.g., nitrile).
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All handling of 1-Tetradecyne and its waste should be conducted in a well-ventilated chemical

fume hood.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) with detailed quantitative disposal limits for 1-
Tetradecyne is not readily available, the following table summarizes its key physical and

chemical properties relevant to its handling and disposal.

Property Value Source

CAS Number 765-10-6 [1]

Molecular Formula C₁₄H₂₆ [1]

Molecular Weight 194.36 g/mol [1]

Physical State Liquid

Incompatibilities
Strong oxidizing agents, heavy

metals, heavy metal salts

Primary Hazard
Aspiration hazard; potential for

explosive acetylide formation
[1]

Experimental Protocols for Waste Disposal
The proper disposal of 1-Tetradecyne waste depends on its form: unused product,

contaminated solid waste, or liquid waste from experimental procedures. Under no

circumstances should 1-Tetradecyne waste be mixed with heavy metal waste.

Unused or Expired 1-Tetradecyne
Pure, unused, or expired 1-Tetradecyne should be disposed of in its original container.

Ensure the container is securely sealed.

Label the container clearly as "Hazardous Waste: 1-Tetradecyne".
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Store in a designated hazardous waste accumulation area, segregated from incompatible

materials.

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.

Contaminated Solid Waste
This category includes items such as gloves, pipette tips, weigh boats, and paper towels that

have come into contact with 1-Tetradecyne.

Collect all contaminated solid waste in a designated, leak-proof hazardous waste container

lined with a durable plastic bag.

The container must be clearly labeled "Hazardous Chemical Waste" and specify "Contains 1-
Tetradecyne".

Segregate sharps (e.g., contaminated needles, glass pipettes) into a designated, puncture-

proof sharps container also labeled as hazardous chemical waste containing 1-Tetradecyne.

Seal the containers when they are three-quarters full and arrange for disposal through your

institution's EHS.

Liquid Waste (Reaction Mixtures and Rinsates)
Liquid waste containing 1-Tetradecyne, such as reaction mixtures and solvent rinsates,

requires careful handling to neutralize any reactive species.

Quenching Procedure for Reaction Mixtures:

For reaction mixtures that may contain reactive intermediates, a quenching step is

recommended before disposal. This should be performed in a chemical fume hood.

Cool the reaction mixture in an ice bath.

Slowly add a proton source, such as methanol or a saturated aqueous solution of ammonium

chloride, to quench any reactive species. Continue the addition until any gas evolution

ceases.
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Allow the mixture to warm to room temperature while stirring.

Transfer the quenched mixture to a designated hazardous waste container compatible with

the solvents used.

Label the container with all constituents of the quenched mixture.

Solvent Rinsates:

Rinse glassware that has been in contact with 1-Tetradecyne with a suitable organic solvent

(e.g., acetone or ethanol).

Collect this initial rinsate as hazardous liquid waste in a compatible, sealed container.

Label the container as "Hazardous Waste: Solvent Rinsate containing 1-Tetradecyne".

Subsequent rinses with detergent and water can typically be disposed of down the drain, but

always confirm this with your institution's specific guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Tetradecyne waste.
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1-Tetradecyne Disposal Workflow

1-Tetradecyne Waste Generated
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 1-Tetradecyne waste.

By adhering to these procedures, laboratory personnel can mitigate the risks associated with 1-
Tetradecyne and ensure its safe and compliant disposal. Always consult your institution's

specific safety and environmental guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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